Cas no 1291094-30-8 (3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane)

• Product Name: 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane
• CAS No: 1291094-30-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 5238584
• Update Time: 2025-06-03

3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-2,1'-cyclobutane], 3,4-dihydro-
• 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane

• Inchi： 1S/C12H14O/c1-2-5-11-10(4-1)6-9-12(13-11)7-3-8-12/h1-2,4-5H,3,6-9H2
• InChI Key： QBDKYBYELHDDDG-UHFFFAOYSA-N
• SMILES： C12(CCC1)OC1=CC=CC=C1CC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane

Recent Advances in the Study of 3,4-Dihydrospiro1-Benzopyran-2,1'-Cyclobutane (CAS: 1291094-30-8) and Its Applications in Chemical Biology and Medicine

The compound 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane (CAS: 1291094-30-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented here is based on peer-reviewed studies and industry reports published within the last two years.

Recent studies have highlighted the spirocyclic structure of 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane as a key feature contributing to its biological activity. The compound's ability to interact with various biological targets, including enzymes and receptors, has been demonstrated in vitro and in vivo. Notably, research has shown promising results in the context of neurodegenerative diseases, where the compound exhibits neuroprotective effects by modulating specific signaling pathways. These findings suggest its potential as a lead compound for further drug development.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane. A recent publication in the Journal of Medicinal Chemistry detailed a catalytic asymmetric synthesis approach that significantly enhances the enantiomeric purity of the compound, which is crucial for its pharmacological applications. This advancement addresses previous challenges related to stereochemical control and scalability, paving the way for more efficient large-scale production.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane exhibits favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. Additionally, preliminary toxicity studies suggest a relatively safe profile, although further investigations are required to fully assess its long-term effects.

One of the most exciting developments is the compound's potential application in cancer therapy. Recent in vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines by targeting specific oncogenic pathways. Researchers are particularly interested in its selective activity against cancer cells while sparing normal cells, which could reduce the side effects commonly associated with chemotherapy. Clinical trials are currently being planned to evaluate its efficacy in human subjects.

In conclusion, 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane (CAS: 1291094-30-8) represents a promising candidate for various therapeutic applications, particularly in neurodegenerative diseases and oncology. The recent advancements in its synthesis and understanding of its biological mechanisms have significantly enhanced its potential as a drug lead. Future research should focus on further elucidating its mode of action and conducting rigorous clinical trials to validate its therapeutic benefits. This compound exemplifies the innovative approaches being pursued in chemical biology and medicinal chemistry to address unmet medical needs.